Cas no 1797762-52-7 (3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea)

• Product Name: 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea
• CAS No: 1797762-52-7
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5374531
• Update Time: 2025-10-30

3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-Dimethoxyphenyl)-2-hydroxyethyl]-N′-(3,4-dimethylphenyl)urea
• 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea

• Inchi： 1S/C19H24N2O4/c1-12-5-7-15(9-13(12)2)21-19(23)20-11-16(22)14-6-8-17(24-3)18(10-14)25-4/h5-10,16,22H,11H2,1-4H3,(H2,20,21,23)
• InChI Key： SMZABHXKYJFJJX-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=C(OC)C(OC)=C1)O)C(NC1=CC=C(C)C(C)=C1)=O

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.1±50.0 °C(Predicted)
• pka: 13.42±0.46(Predicted)

Additional information on 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea

Comprehensive Overview of 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea (CAS No. 1797762-52-7)

The compound 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea (CAS No. 1797762-52-7) is a synthetic urea derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 3,4-dimethoxyphenyl and a 3,4-dimethylphenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. This compound's hydroxyethyl and urea functional groups contribute to its ability to interact with proteins and enzymes, making it a candidate for studying signal transduction and cellular regulation. Its CAS No. 1797762-52-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key areas of interest for 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea is its potential role in neurodegenerative disease research. With the rise in global focus on conditions like Alzheimer's and Parkinson's, compounds with neuroprotective properties are highly sought after. Preliminary studies suggest that this molecule may influence oxidative stress pathways, a hot topic in aging-related research.

From a synthetic chemistry perspective, the compound's 3,4-dimethoxyphenyl group is notable for its electron-donating effects, which can enhance bioavailability and metabolic stability. These attributes are critical for drug design, as they impact a molecule's pharmacokinetic profile. Researchers often query terms like "urea derivatives in drug discovery" or "CAS 1797762-52-7 applications," highlighting its interdisciplinary appeal.

Another trending application of 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea lies in cancer research. The compound's ability to potentially interfere with cell proliferation mechanisms aligns with the search for novel antineoplastic agents. Its dual-substituted phenyl rings may offer selectivity in targeting specific kinase enzymes, a focus area in personalized oncology.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are investigating its sustainable synthesis routes, addressing concerns about eco-friendly manufacturing. Searches for "green synthesis of urea derivatives" often intersect with studies on CAS No. 1797762-52-7, reflecting the industry's shift toward benign-by-design principles.

In summary, 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(3,4-dimethylphenyl)urea represents a versatile scaffold with broad implications for biomedical research and therapeutic development. Its CAS No. 1797762-52-7 serves as a gateway to a wealth of scientific literature, connecting dots between chemical structure, biological activity, and industrial applicability. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research.